Tricosanedioic acid

Specification

• CAS No.: 73292-43-0
• Molecular Formula: C23H44O4
• Molecular Weight: 384.6 g/mol
• IUPAC Name: tricosanedioic acid
• Standard InChI: InChI=1S/C23H44O4/c24-22(25)20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-21-23(26)27/h1-21H2,(H,24,25)(H,26,27)
• Standard InChI Key: QJXPRGZXRIIGOP-UHFFFAOYSA-N
• SMILES: C(CCCCCCCCCCC(=O)O)CCCCCCCCCCC(=O)O
• Canonical SMILES: C(CCCCCCCCCCC(=O)O)CCCCCCCCCCC(=O)O

Introduction

Chemical Structure and Properties

Tridecanedioic acid, also known as Brassylic acid or 1,11-Undecanedicarboxylic acid, is a linear dicarboxylic acid with 13 carbon atoms. Its structure features carboxylic acid groups at both ends of a long hydrocarbon chain, giving it unique properties that make it valuable in various applications. The compound's ability to form two types of salts due to its two carboxylic groups contributes to its versatility in chemical synthesis and industrial applications.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Tridecanedioic acid:

Property	Value
CAS Number	505-52-2
Molecular Formula	C₁₃H₂₄O₄
Molecular Weight	244.33 g/mol
Density	1.1±0.1 g/cm³
Melting Point	112-114 °C
Boiling Point	422.5±18.0 °C at 760 mmHg
Flash Point	223.5±17.7 °C
Physical Appearance	Crystalline Powder
SMILES Notation	C(CCCCCC(=O)O)CCCCCC(=O)O

The compound appears as a crystalline powder with a relatively high melting point of 112-114°C. Its high boiling point of approximately 422.5°C at standard pressure indicates strong intermolecular forces, likely due to hydrogen bonding between carboxylic acid groups. The density of approximately 1.1 g/cm³ is typical for organic compounds of this class.

Nomenclature and Identifiers

Tridecanedioic acid is known by several synonyms in scientific literature and commercial applications:

Alternative Names	Identifiers
Brassylic acid	PubChem CID: 10458
1,11-Undecanedicarboxylic acid	ChEBI: CHEBI:73718
1,13-Tridecanedioic acid	MDL Number: MFCD00002740
Brassilic acid	InChI Key: DXNCZXXFRKPEPY-UHFFFAOYSA-N
ω-Carboxylauric acid	Lipid number: C13:0
α,ω-Tridecanedioic acid
NSC 9498

These alternative names reflect different naming conventions and historical developments in the chemical industry. The standardized identifiers such as CAS number (505-52-2) and InChI Key provide unambiguous identification for research and regulatory purposes.

Industrial Applications

Tridecanedioic acid serves as a versatile chemical intermediate with applications spanning multiple industries, from perfumery to polymer manufacturing.

One of the primary applications of Tridecanedioic acid is in the synthesis of fragrances and perfumes. The compound serves as a valuable alternative to traditional polycyclic acids, which are generally less environmentally friendly. Its role in the production of macrocyclic musk is particularly significant, as these musks are more easily biodegradable and thus more sustainable than their nitro-musk counterparts. The increasing consumer preference for sustainable and environmentally friendly products has driven the demand for Tridecanedioic acid in this sector.

Polymer and Plastics Manufacturing

In the polymer industry, Tridecanedioic acid plays a crucial role as an intermediate in the production of high-performance nylons, particularly nylon-1313. These specialized nylons exhibit enhanced properties, including:

• Superior strength and flexibility

• Excellent toughness

• Retention of strength under varying conditions

• Enhanced resistance to abrasion and moisture

The long-chain structure of Tridecanedioic acid contributes to these improved polymer properties, making the resulting materials suitable for demanding applications. Additionally, the compound is utilized in the manufacture of biodegradable solvents and lubricants, further expanding its utility in the plastics sector and supporting more sustainable industrial practices.

Adhesives and Coatings Applications

The adhesives and coatings industry values Tridecanedioic acid for its ability to enhance product performance. Its applications in this sector include:

• Formulation of hot melt adhesives

• Development of durable powder coatings

• Production of epoxy curing agents

• Manufacturing of effective corrosion inhibitors

These applications demonstrate the compound's broad applicability in industrial settings where durability, adhesion strength, and protective properties are essential.

Healthcare and Medical Applications

In the healthcare industry, Tridecanedioic acid finds applications in diagnostics, treatment enhancements, and medical device advancements. While specific medical applications aren't detailed in the search results, the compound's chemical properties make it valuable for specialized healthcare applications. The anticipated growth in this sector suggests increasing recognition of the compound's utility in medical contexts.

Automotive and Construction Sectors

The automotive sector integrates Tridecanedioic acid to boost vehicle performance, safety, and sustainability. Similarly, in construction applications, the compound is utilized to strengthen durability, reduce costs, and improve structural integrity. These industrial applications take advantage of the compound's contribution to material properties, particularly when incorporated into specialized polymers and coatings.

Market Analysis and Future Prospects

Current Market Size and Growth Projections

The Tridecanedioic acid market is experiencing substantial growth, with impressive financial metrics and projections:

Market Metric	Value
Market Size (2025)	USD 8.39 Billion
Projected Market Size (2032)	USD 18.63 Billion
CAGR (2025-2032)	14.22%

This robust growth rate indicates strong and increasing demand across multiple industries. The compound's versatility and the expanding range of applications contribute to this positive market outlook.

Regional Market Dynamics

Europe represents the largest market for Tridecanedioic acid, primarily due to the availability of renewable raw materials for its production. This regional dominance reflects Europe's emphasis on sustainable chemistry and eco-friendly industrial processes. The European market benefits from:

• Advanced chemical manufacturing infrastructure

• Strong research and development capabilities

• Regulatory frameworks that promote sustainable chemistry

• Consumer preferences for environmentally friendly products

Other regions are also witnessing increased adoption of Tridecanedioic acid as awareness of its versatility grows and as industries worldwide pursue more sustainable chemical alternatives.

Market Drivers and Challenges

Several factors are driving the growth of the Tridecanedioic acid market:

• Increasing demand for sustainable and biodegradable chemicals

• Growing applications across diverse industries

• Rising investments in research and development

• Expansion of end-use industries in developing economies

• Availability of substitutes for specific applications

• Potential health concerns related to direct contact with the acid

• Price fluctuations of raw materials

• Regulatory compliance requirements

Despite these challenges, the positive growth trajectory indicates that the benefits and applications of Tridecanedioic acid outweigh the constraints.

Environmental and Health Considerations

Environmental Impact

Tridecanedioic acid offers several environmental advantages compared to alternative chemical compounds:

• Superior biodegradability, reducing environmental persistence

• Potential for production from renewable sources, particularly vegetable oils

• Lower ecotoxicity compared to certain synthetic alternatives

These environmental benefits align with global sustainability initiatives and contribute to the compound's growing market acceptance. As industries increasingly prioritize environmental responsibility, Tridecanedioic acid's favorable ecological profile becomes more valuable.

Recent Research Developments

Recent research has explored novel applications and production methods for Tridecanedioic acid, expanding its utility across industries.

Synthetic Pathways and Production Advancements

Modern research focuses on developing more efficient and sustainable methods for producing Tridecanedioic acid. Particular emphasis has been placed on utilizing renewable feedstocks, especially vegetable oils, as starting materials. These approaches align with green chemistry principles and support the compound's positioning as an environmentally preferable alternative.

Related Compounds and Derivatives

While Tridecanedioic acid itself has numerous applications, research also explores its derivatives and related compounds. For example, tridecanoic acid methyl ester (TAME), a related compound, has shown promising antibacterial properties against gastrointestinal diseases. This research demonstrates how the basic chemical structure of Tridecanedioic acid can be modified to develop compounds with specialized properties for pharmaceutical and medical applications.